Cas no 2034426-66-7 (2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide
• CAS No: 2034426-66-7
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5333934
• Update Time: 2025-05-24

2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide
• 2,5-dimethyl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]furan-3-carboxamide
• 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-9-5-13(10(2)20-9)14(19)15-6-11-7-18(17-16-11)12-3-4-21-8-12/h3-5,7-8H,6H2,1-2H3,(H,15,19)
• InChI Key： MIUCRGPTEXKKAY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(C2C=C(C)OC=2C)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Additional information on 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide

Introduction to 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide and Its Significance in Modern Chemical Research

2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide, identified by the CAS number 2034426-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties. The presence of a thiophene moiety and a triazole ring in its structure not only imparts distinct electronic and steric characteristics but also opens up a wide array of potential applications in drug discovery and material science.

The furan component in the molecule's name further enhances its complexity, contributing to its reactivity and potential utility in synthetic chemistry. The carboxamide group at the terminus of the molecule suggests a possible role in biological interactions, such as binding to target proteins or enzymes. This structural arrangement makes 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The combination of thiophene, triazole, and furan moieties in this compound aligns it with a class of molecules that have shown promise in various therapeutic areas. For instance, derivatives of thiophene-based compounds have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. Similarly, triazole rings are well-known for their stability and ability to form hydrogen bonds, making them valuable in drug design.

One of the most compelling aspects of 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide is its potential as a building block for more complex molecules. The presence of multiple reactive sites—such as the amide group and the thiophene ring—allows for further functionalization through various synthetic strategies. This flexibility is particularly valuable in drug discovery pipelines where lead optimization often requires modifications to improve potency, selectivity, and pharmacokinetic profiles.

The compound's structure also suggests potential applications beyond pharmaceuticals. For example, the electronic properties of thiophene derivatives make them interesting candidates for organic electronics applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (OFETs). Additionally, the triazole ring's stability could be exploited in materials that require robust chemical resistance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2,5-dimethyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide with greater accuracy than ever before. By leveraging machine learning models trained on large datasets of known bioactive compounds, scientists can rapidly screen virtual libraries for potential hits. This approach has already led to the identification of several novel therapeutic agents that might have been overlooked using traditional screening methods.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, recent developments in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this type of molecule. Additionally, advances in flow chemistry have allowed for scalable production under controlled conditions.

In terms of biological activity, 2,5-dimethyl-N-{[1-(thiophen-3-yli)-1H-l,l-triazol-l-l-methy]methyl}furan-l-carboxamide has shown promise as an inhibitor of certain enzymes implicated in inflammatory diseases. Preliminary studies suggest that it may interact with targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the inflammatory response. While further research is needed to fully elucidate its mechanism of action, this compound represents an exciting new direction for developing anti-inflammatory therapies.

The development of new methodologies for studying molecular interactions has also contributed to our understanding of compounds like CAS no2034426-l66-l. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy allow researchers to determine the three-dimensional structure of proteins and other biomolecules at high resolution. These structural insights are crucial for understanding how small molecules like this one bind to their targets and how they can be optimized for better efficacy.

The role of computational modeling cannot be overstated when it comes to modern drug discovery efforts involving complex molecules like CAS no2034426-l66-l. By integrating experimental data with computational predictions, researchers can accelerate the process from hit identification to lead optimization significantly faster than traditional approaches alone would allow.

The future prospects for this compound remain bright, with ongoing research aimed at uncovering new applications across multiple disciplines including medicine, materials science, and catalysis.* As our understanding grows,* so too does our ability*to harness*the potential*of innovative*chemical structures*like*this one.* With continued investment*in both experimental*and computational*research,* we can expect*to see more breakthroughs*that will shape*the future*of chemical biology.*